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Compound of Interest

Compound Name: N-Methylisatoic anhydride

Cat. No.: B1679347

For Researchers, Scientists, and Drug Development Professionals

N-Methylisatoic anhydride (NMIA) is a reactive chemical compound widely used in
biomedical research, particularly as a reagent in Selective 2'-Hydroxyl Acylation analyzed by
Primer Extension (SHAPE) for RNA structure analysis.[1][2] While an invaluable tool, its
reactive nature necessitates a thorough understanding of its hazards and strict adherence to
safety protocols to ensure the well-being of laboratory personnel. This guide provides an in-
depth overview of the safety, handling, and emergency procedures for N-Methylisatoic
anhydride.

Hazard Identification and Classification

N-Methylisatoic anhydride is classified as a hazardous substance. The primary hazards are
associated with its irritant properties.[3][4]

GHS Classification:
o Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[4][5][6][7]
» Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)[4][5][6][7]

» Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory system (May
cause respiratory irritation)[4][5][6][7]

Signal Word: Warning[4][5]
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Hazard Statements:
o H315: Causes skin irritation.[4][5][6][7]
e H319: Causes serious eye irritation.[4][5][6][7]

o H335: May cause respiratory irritation.[5][6][7]

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of N-Methylisatoic anhydride is
crucial for its safe handling and storage.

Property Value Reference
Molecular Formula CoH7NOs3 [8]
Molecular Weight 177.16 g/mol [8]
Appearance White to brown solid/chunks [319]
Melting Point ~160-165 °C (decomposes) [3][8]

N Soluble in organic solvents.
Solubility ] [10]
Reacts with water.

Moisture sensitive. Stable
Stability under recommended storage [3][11]

conditions.

Reacts violently with water.
o Incompatible with strong
Reactivity o _ [3][10][11]
oxidizing agents, strong acids,

and strong bases.

Carbon monoxide (CO),
Carbon dioxide (COz2), [3]
Nitrogen oxides (NOX)

Hazardous Decomposition

Products
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Safe Handling and Personal Protective Equipment
(PPE)

Due to its hazardous nature, strict adherence to the following handling procedures and use of
appropriate personal protective equipment is mandatory.

Engineering Controls

o Work with N-Methylisatoic anhydride should always be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[12]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3][11]

Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]

» Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or butyl rubber) and a lab coat.
Ensure there is no exposed skin.[13]

o Respiratory Protection: If working outside a fume hood or if dust formation is likely, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter.[3]

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.[11]
e Do not breathe dust or vapors.[3]
e Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

o Contaminated work clothing should not be allowed out of the workplace and should be
washed before reuse.[4]

Storage and Disposal
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Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][11]

o Keep away from incompatible materials such as water, strong oxidizing agents, strong acids,
and strong bases.[3][10][11]

* N-Methylisatoic anhydride is moisture-sensitive; store in a desiccated environment if
possible.[3]

Disposal
» Dispose of waste in accordance with local, regional, and national hazardous waste

regulations.[3]

» Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste to ensure complete and accurate classification.[3][11]

First Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention.[3]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, call a physician. Remove and wash contaminated clothing before
reuse.[3][4]

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention
if symptoms occur.[3]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Get medical attention if symptoms occur.[3]
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Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation. Evacuate personnel to safe areas.[4]

e Environmental Precautions: Should not be released into the environment. Prevent further
leakage or spillage if safe to do s0.[3]

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Avoid
generating dust.[3]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[4]
e Unsuitable Extinguishing Media: Do not use a heavy water stream.[10]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides, carbon monoxide, and carbon dioxide.[3]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3][4]

Experimental Protocols

While specific toxicological studies for N-Methylisatoic anhydride are not readily available in
the public domain, its primary application is in SHAPE-MaP experiments. Below is a
generalized protocol for this application. For safety assessment, it is recommended to follow
OECD guidelines for acute toxicity testing.

General Protocol for Acute Toxicity Testing (OECD
Guidelines)

For a comprehensive safety evaluation, the following OECD guidelines for chemical testing
should be consulted and adapted by qualified toxicologists:

¢ Acute Oral Toxicity: OECD Test Guideline 420 (Fixed Dose Procedure), 423 (Acute Toxic
Class Method), or 425 (Up-and-Down Procedure).[14][15] These tests are designed to

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-18407/N-Methylisatoic-anhydride-SDS-MedChemExpress.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://file.medchemexpress.com/batch_PDF/HY-18407/N-Methylisatoic-anhydride-SDS-MedChemExpress.pdf
https://media.laballey.com/docbuilder/acetic-anhydride-acs-grade-safety-data-sheet-67378462bd5f8.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://file.medchemexpress.com/batch_PDF/HY-18407/N-Methylisatoic-anhydride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1679347?utm_src=pdf-body
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

determine the dose of a substance that causes mortality or evident toxicity after a single oral
administration.[14][16]

o Acute Dermal Irritation/Corrosion: OECD Test Guideline 404.[9] This guideline describes a
procedure for assessing the potential of a substance to cause reversible inflammatory
changes to the skin.[9]

e Acute Eye Irritation/Corrosion: OECD Test Guideline 405.[3][6] This test evaluates the
potential of a substance to produce changes in the eye which are either reversible or
irreversible.[3][17]

These protocols involve the administration of the test substance to laboratory animals (typically
rodents or rabbits) under controlled conditions, followed by observation for signs of toxicity or
irritation. It is strongly recommended that a weight-of-the-evidence analysis of existing data be
performed before conducting any in vivo testing to minimize animal use.[3][9]

Experimental Protocol: In Vitro RNA Structure Probing
using SHAPE-MaP with N-Methylisatoic Anhydride
(NMIA)

This protocol outlines the general steps for using NMIA to probe RNA structure in vitro.
1. RNA Preparation and Folding:

e Synthesize and purify the RNA of interest.

e Fold the RNA into its native conformation by heating at 95°C for 2 minutes, followed by slow
cooling to room temperature in a suitable folding buffer (e.g., containing HEPES, MgClz, and
KCI).

2. SHAPE Modification with NMIA:

e Prepare a stock solution of NMIA in anhydrous DMSO.

o Divide the folded RNA into two aliquots: one for the NMIA treatment (+) and one for a no-
reagent control (-).

o Add the NMIA solution to the (+) reaction to a final concentration of 5-15 mM. Add an equal
volume of DMSO to the (-) reaction.

 Incubate the reactions at 37°C for a defined period (typically 30-60 minutes).
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3. RNA Purification:

e Quench the reaction and purify the RNA from the reaction mixture using a suitable method,
such as ethanol precipitation or a spin column, to remove unreacted NMIA and other reaction
components.

4. Reverse Transcription (Primer Extension):

e Anneal a fluorescently or radioactively labeled DNA primer to the 3' end of the purified RNA.
o Perform reverse transcription using a reverse transcriptase enzyme. The enzyme will pause
or fall off the RNA template at sites where a SHAPE adduct has formed on the 2'-hydroxyl

group.
5. Mutational Profiling (MaP):

o For SHAPE-MaP, the reverse transcription is performed under conditions that promote
misincorporation of a nucleotide opposite the SHAPE adduct, creating a mutation in the
resulting cDNA.[18][19]

6. Data Analysis:

o Separate the resulting cDNA fragments by capillary or gel electrophoresis.

o For SHAPE-MaP, the cDNA is subjected to next-generation sequencing to identify mutation
rates at each nucleotide position.[19]

» Analyze the data to determine the positions and intensities of the reverse transcription stops
or mutations. These correspond to flexible regions of the RNA, providing single-nucleotide
resolution information about the RNA's secondary and tertiary structure.

Mandatory Visualizations

The following diagrams illustrate key workflows for the safe handling of N-Methylisatoic
anhydride and its application in SHAPE-MaP experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Methylisatoic Anhydride: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679347#n-methylisatoic-anhydride-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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